Cas no 868371-47-5 (N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide)

• Product Name: N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide
• CAS No: 868371-47-5
• MF: C₁₇H₁₅FN₂O₃S
• MW: 346.376006364822
• CID: 6410972
• PubChem ID: 2151078
• Update Time: 2025-07-13

N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide
• N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide
• SR-01000015962
• SR-01000015962-1
• (Z)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3,4-dimethoxybenzamide
• N-[(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4-dimethoxybenzamide
• 868371-47-5
• AKOS024611153
• F1814-1615
• Benzamide, N-(4-fluoro-3-methyl-2(3H)-benzothiazolylidene)-3,4-dimethoxy-

• Inchi： 1S/C17H15FN2O3S/c1-20-15-11(18)5-4-6-14(15)24-17(20)19-16(21)10-7-8-12(22-2)13(9-10)23-3/h4-9H,1-3H3
• InChI Key： RPGYUXWNKTWUMN-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(F)C=CC=C2S1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 346.07874168g/mol
• Monoisotopic Mass: 346.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 505.8±60.0 °C(Predicted)
• pka: -2.02±0.20(Predicted)

Additional information on N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide

Introduction to N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide (CAS No. 868371-47-5)

N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 868371-47-5, represents a novel molecular entity with a unique structural framework that combines a benzothiazole core with an amide functional group. The benzothiazole moiety is well-known for its broad spectrum of biological activities, while the amide group introduces additional potential for interactions with biological targets.

The structural features of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide make it an intriguing candidate for further exploration in drug discovery. The presence of the 4-fluoro substituent enhances the compound's lipophilicity and metabolic stability, which are critical factors in the development of orally active pharmaceuticals. Additionally, the 3-methyl group contributes to the overall steric profile of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. Benzothiazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The specific arrangement of atoms in N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide suggests that it may exhibit similar therapeutic properties.

The amide functional group in this compound is particularly noteworthy, as it serves as a hinge region that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide a promising scaffold for designing molecules that can modulate protein-protein interactions or enzyme activity. Furthermore, the 3,4-dimethoxy substituents on the benzamide moiety may further enhance its binding affinity by providing additional hydrophobic interactions and electronic effects.

The synthesis of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted benzothiazole derivatives and aromatic carboxylic acids or their derivatives. The use of protective groups may be necessary to prevent unwanted side reactions during the synthesis.

In terms of pharmacological activity, preliminary studies have suggested that N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4-dimethoxybenzamide may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For instance, it has been hypothesized that this compound could interfere with the activity of kinases or other enzymes that play a role in cancer cell proliferation. Additionally, its structural similarity to known bioactive molecules suggests potential applications in treating inflammatory conditions or infectious diseases.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro studies are typically conducted first to assess the compound's potency against target enzymes or receptors. These studies often employ enzyme assays or cell-based assays to measure the inhibitory effects of N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-_{-yliden e - 32 , 42 - dimethoxybenzamide}> on specific biological pathways. If promising results are obtained in these initial studies，in vivo studies may then be conducted to evaluate its efficacy and toxicity in animal models.

The potential applications of N-(< strong > 22 Z) - 44 fluoro - 33 methyl - 22 ,33 dihydro -11 ,33 benzothiazol -22 ylidene -33 ,44 dimethoxybenzamide strong >) are broad and varied，depending on its final pharmacological profile。For example，if it is found to be effective against cancer-causing enzymes，it could be developed as an anticancer drug。Alternatively，if it demonstrates anti-inflammatory properties，it might be used to treat conditions such as rheumatoid arthritis or inflammatory bowel disease。The versatility of this compound's structure also allows for further modifications，which could lead to new derivatives with enhanced activity or improved pharmacokinetic properties。

The future direction of research on N-(< strong > 22 Z) - 44 fluoro - 33 methyl - 22 ,33 dihydro -11 ,33 benzothiazol -22 ylidene -33 ,44 dimethoxybenzamide strong >) will likely involve both computational modeling and experimental validation。Computational methods such as molecular docking can help predict how this compound interacts with biological targets，while experimental studies will provide definitive evidence of its efficacy。Additionally，the development of new synthetic methodologies could streamline the production process，making it more cost-effective and scalable。

In conclusion，N-(< strong > 22 Z) - 44 fluoro -33 methyl -22 ,33 dihydro -11 ,33 benzothiazol -22 ylidene -33 ,44 dimethoxybenzamide (CAS No。86837147。5)< strong > strong >) is a structurally complex organic compound with significant potential for pharmaceutical applications。Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery。With continued research and development，this compound could emerge as a valuable tool in the fight against various diseases。